Cas no 832100-02-4 (Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)-)

Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)- structure
832100-02-4 structure
Product name:Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)-
CAS No:832100-02-4
MF:C16H22O2
MW:246.344685077667
CID:676545
PubChem ID:71416089

Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)-
    • 2-ethoxy-3-(2-phenylethyl)bicyclo[3.1.0]hexan-1-ol
    • DTXSID60835491
    • 832100-02-4
    • Inchi: InChI=1S/C16H22O2/c1-2-18-15-13(10-14-11-16(14,15)17)9-8-12-6-4-3-5-7-12/h3-7,13-15,17H,2,8-11H2,1H3
    • InChI Key: DPEBFPDPAZYPSB-UHFFFAOYSA-N
    • SMILES: CCOC1C(CC2C1(C2)O)CCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 246.161979940g/mol
  • Monoisotopic Mass: 246.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 2.8

Bicyclo[3.1.0]hexan-1-ol, 2-ethoxy-3-(2-phenylethyl)- Related Literature

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